![molecular formula C9H21ClN2O2S B1393774 [1-(Isopropylsulfonyl)piperidin-4-yl]methanamine hydrochloride CAS No. 1286263-64-6](/img/structure/B1393774.png)
[1-(Isopropylsulfonyl)piperidin-4-yl]methanamine hydrochloride
Overview
Description
“[1-(Isopropylsulfonyl)piperidin-4-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C9H21ClN2O2S . It is commonly referred to as IPSM.
Molecular Structure Analysis
The molecular weight of this compound is 256.79 g/mol . The IUPAC name is (1-propan-2-ylsulfonylpiperidin-4-yl)methanamine;hydrochloride . The InChI is InChI=1S/C9H20N2O2S.ClH/c1-8(2)14(12,13)11-5-3-9(7-10)4-6-11;/h8-9H,3-7,10H2,1-2H3;1H . The Canonical SMILES is CC©S(=O)(=O)N1CCC(CC1)CN.Cl .Physical And Chemical Properties Analysis
This compound has a molecular weight of 256.79 g/mol . It has 2 hydrogen bond donors, 4 hydrogen bond acceptors, and 3 rotatable bonds . The exact mass is 256.1012268 g/mol . The topological polar surface area is 71.8 Ų . The heavy atom count is 15 .Scientific Research Applications
Asymmetric Synthesis
- A study described the asymmetric synthesis of 2-(1-aminoalkyl) piperidines using a similar compound, demonstrating its application in creating diverse diamino alcohols and substituted amines, significant in organic synthesis (Froelich et al., 1996).
Bone Formation
- Research indicated that a structurally similar compound targeted the Wnt beta-catenin cellular messaging system, showing potential in treating bone disorders by increasing trabecular bone formation rate (Pelletier et al., 2009).
Antiosteoclast Activity
- A family of compounds related to [1-(Isopropylsulfonyl)piperidin-4-yl]methanamine hydrochloride was synthesized, showing moderate to high antiosteoclast and osteoblast activity, important in bone health and disease treatment (Reddy et al., 2012).
Antidepressant-like Activity
- Novel derivatives were investigated as "biased agonists" of serotonin receptors, showing potential in antidepressant drug development due to their robust antidepressant-like activity (Sniecikowska et al., 2019).
Crystal Structure Analysis
- The compound's related derivatives were synthesized and characterized by X-ray crystallography, providing insights into their molecular structure and potential pharmaceutical applications (Prasad et al., 2008).
Quantum Chemical and Molecular Dynamic Studies
- Piperidine derivatives, including those similar to this compound, were studied for their corrosion inhibition properties on iron, demonstrating applications in materials science (Kaya et al., 2016).
Synthesis and Structure-Activity Relationships
- Research on compounds like 1-(1-Benzoylpiperidin-4-yl)methanamine hydrochloride explored their role as acetylcholinesterase inhibitors, highlighting applications in neurodegenerative disease treatment (Sugimoto et al., 1995).
Properties
IUPAC Name |
(1-propan-2-ylsulfonylpiperidin-4-yl)methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O2S.ClH/c1-8(2)14(12,13)11-5-3-9(7-10)4-6-11;/h8-9H,3-7,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZHBIFNIXMGZIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)N1CCC(CC1)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.